Cas no 148729-36-6 (1-(4-Methoxybenzyl)piperidin-3-ol)

1-(4-Methoxybenzyl)piperidin-3-ol is a synthetic organic compound featuring a piperidine core substituted with a 4-methoxybenzyl group at the 1-position and a hydroxyl group at the 3-position. This structure imparts versatility in pharmaceutical and chemical synthesis, serving as a valuable intermediate for the development of bioactive molecules. The methoxybenzyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design, while the hydroxyl group offers a reactive site for further functionalization. Its well-defined stereochemistry and purity make it suitable for applications in medicinal chemistry, particularly in the synthesis of CNS-targeting compounds or receptor modulators. The compound is typically handled under controlled conditions due to its reactivity.
1-(4-Methoxybenzyl)piperidin-3-ol structure
148729-36-6 structure
Product Name:1-(4-Methoxybenzyl)piperidin-3-ol
CAS No:148729-36-6
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD01652461
CID:2091960
PubChem ID:2837958
Update Time:2025-06-27

1-(4-Methoxybenzyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxybenzyl)piperidin-3-ol
    • 1-[(4-methoxyphenyl)methyl]piperidin-3-ol
    • SR-01000201540
    • DTXSID301273148
    • Oprea1_331102
    • 1-[(4-Methoxyphenyl)methyl]-3-piperidinol
    • AKOS009098105
    • SR-01000201540-1
    • DB-290773
    • 3-Piperidinol, 1-[(4-methoxyphenyl)methyl]-
    • 1-(4-Methoxy-benzyl)-piperidin-3-ol
    • G64679
    • 148729-36-6
    • MDL: MFCD01652461
    • Inchi: 1S/C13H19NO2/c1-16-13-6-4-11(5-7-13)9-14-8-2-3-12(15)10-14/h4-7,12,15H,2-3,8-10H2,1H3
    • InChI Key: BHSIHYZSNGOYDV-UHFFFAOYSA-N
    • SMILES: OC1CCCN(CC2C=CC(=CC=2)OC)C1

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.7Ų

1-(4-Methoxybenzyl)piperidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
088990-500mg
1-(4-Methoxy-benzyl)-piperidin-3-ol
148729-36-6 95+%
500mg
£229.00 2022-03-01
Chemenu
CM127456-1g
1-(4-methoxybenzyl)piperidin-3-ol
148729-36-6 95%
1g
$296 2021-08-05
Chemenu
CM127456-1g
1-(4-methoxybenzyl)piperidin-3-ol
148729-36-6 95%+
1g
$296 2023-02-18
Alichem
A129006161-1g
1-(4-Methoxybenzyl)piperidin-3-ol
148729-36-6 95%
1g
400.00 USD 2021-05-31
eNovation Chemicals LLC
Y0987535-5g
1-(4-Methoxybenzyl)piperidin-3-ol
148729-36-6 95%
5g
$1000 2024-08-02
1PlusChem
1P001LMW-100mg
3-Piperidinol, 1-[(4-methoxyphenyl)methyl]-
148729-36-6 95%
100mg
$88.00 2024-06-20
1PlusChem
1P001LMW-250mg
3-Piperidinol, 1-[(4-methoxyphenyl)methyl]-
148729-36-6 95%
250mg
$135.00 2024-06-20
A2B Chem LLC
AA73896-100mg
3-Piperidinol, 1-[(4-methoxyphenyl)methyl]-
148729-36-6 95%
100mg
$55.00 2024-04-20
A2B Chem LLC
AA73896-250mg
3-Piperidinol, 1-[(4-methoxyphenyl)methyl]-
148729-36-6 95%
250mg
$93.00 2024-04-20
Ambeed
A549528-100mg
1-(4-Methoxybenzyl)piperidin-3-ol
148729-36-6 95%
100mg
$68.0 2024-04-23

Additional information on 1-(4-Methoxybenzyl)piperidin-3-ol

Introduction to 1-(4-Methoxybenzyl)piperidin-3-ol (CAS No. 148729-36-6)

1-(4-Methoxybenzyl)piperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 148729-36-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a methoxy group at the para position of the benzyl moiety and a hydroxyl group at the 3-position of the piperidine ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 1-(4-Methoxybenzyl)piperidin-3-ol contribute to its potential biological activity. The piperidine core is widely recognized for its role in medicinal chemistry due to its ability to mimic certain biological functionalities and interact with biological targets. Specifically, piperidine derivatives have been extensively explored for their applications in central nervous system (CNS) drugs, antiviral agents, and anticancer therapies. The benzyl group with a methoxy substituent enhances lipophilicity, which is crucial for drug absorption and distribution across biological membranes.

In recent years, there has been growing interest in 1-(4-Methoxybenzyl)piperidin-3-ol due to its versatility as a pharmacophore. Researchers have leveraged this compound to develop novel molecules with improved pharmacokinetic profiles and reduced side effects. For instance, studies have demonstrated its utility in designing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The hydroxyl group at the 3-position of the piperidine ring provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic applications.

One of the most compelling aspects of 1-(4-Methoxybenzyl)piperidin-3-ol is its role in developing small-molecule drugs that target complex biological pathways. The combination of the methoxybenzyl group and the piperidine scaffold creates a highly tunable structure that can interact with enzymes and receptors in precise ways. This has led to several preclinical studies exploring its potential in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for CNS-targeted therapies.

The synthesis of 1-(4-Methoxybenzyl)piperidin-3-ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic substitution reactions, protection-deprotection strategies, and cyclization processes to construct the piperidine ring. Advances in catalytic methods have further optimized these synthetic routes, making it more efficient and scalable for industrial applications. These synthetic advancements are crucial for ensuring high yields and purity, which are essential for pharmaceutical-grade materials.

From a computational chemistry perspective, 1-(4-Methoxybenzyl)piperidin-3-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding affinity and mode of action, aiding in rational drug design. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict and optimize properties such as solubility, metabolic stability, and toxicity before experimental validation.

The pharmacological profile of 1-(4-Methoxybenzyl)piperidin-3-ol has been evaluated through various in vitro and in vivo assays. Initial studies have shown promising results in modulating enzyme activity relevant to metabolic diseases and neurodegenerative conditions. Additionally, its interaction with membrane receptors has been investigated for potential applications in cardiovascular drugs. These findings underscore the compound’s broad therapeutic potential and justify further exploration in clinical settings.

In conclusion,1-(4-Methoxybenzyl)piperidin-3-ol (CAS No. 148729-36-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its role as a versatile scaffold for drug development continues to inspire new research directions across multiple therapeutic areas. As our understanding of molecular interactions deepens, compounds like 1-(4-Methoxybenzyl)piperidin-3-ol will undoubtedly play a pivotal role in shaping the future of medicine.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司